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Compound of Interest

Compound Name: Penicillin K

Cat. No.: B1663152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Penicillin K, chemically known as Penicillin V Potassium or Phenoxymethylpenicillin

Potassium, is a narrow-spectrum β-lactam antibiotic. It exhibits bactericidal activity primarily

against Gram-positive bacteria by inhibiting the synthesis of the bacterial cell wall. Its stability in

acidic environments makes it a valuable tool in microbiology for selecting and cultivating

specific bacterial strains, particularly in scenarios where the selection of Gram-negative

bacteria or resistant Gram-positive strains is desired. These application notes provide detailed

protocols for the effective use of Penicillin K as a selective agent in various culture media.

Chemical Properties of Penicillin K (Penicillin V
Potassium)

Property Value

CAS Number 525-97-3

Molecular Formula C16H17KN2O5S

Molecular Weight 388.48 g/mol
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Penicillin K, like other penicillin-family antibiotics, disrupts the formation of the bacterial cell

wall. The core of its mechanism involves the inhibition of penicillin-binding proteins (PBPs),

which are essential enzymes for the final step in peptidoglycan synthesis. Peptidoglycan

provides structural integrity to the bacterial cell wall. By binding to and inactivating PBPs,

Penicillin K prevents the cross-linking of peptidoglycan chains, leading to a weakened cell wall

and subsequent cell lysis, particularly in actively growing and dividing bacteria.
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Caption: Mechanism of action of Penicillin K.

Spectrum of Activity and Resistance
Penicillin K is most effective against Gram-positive bacteria that do not produce β-lactamase

enzymes. It also demonstrates activity against some Gram-negative cocci. The primary
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mechanism of resistance to Penicillin K is the production of β-lactamases, which hydrolyze the

β-lactam ring of the antibiotic, rendering it inactive.

Table 1: Minimum Inhibitory Concentration (MIC) of
Penicillin K against Various Bacteria

Bacterial Species Strain MIC Range (µg/mL) Notes

Staphylococcus

aureus
ATCC® 29213™ 0.25 - 2

For non-penicillinase

producing strains.

Streptococcus

pneumoniae
ATCC® 49619™ 0.25 - 1

Streptococcus

pyogenes (Group A)
Clinical Isolates 0.004 - 0.008

Clostridium difficile Clinical Isolates MIC90 of 8

Note: MIC values can vary between different strains and under different testing conditions. The

data presented are for reference purposes.

Quantitative Data Summary
Table 2: Stability of Penicillin K (Penicillin V Potassium)
Solutions

Storage Condition Stability

Aqueous solution at 25°C (Room Temperature) Unstable, significant degradation in < 37 hours

Aqueous solution at 4°C (Refrigerated) Approximately 11.5 days

Stock solution (in water or DMSO) at -20°C Up to 1 month

Stock solution (in water or DMSO) at -80°C Up to 6 months

Note: Avoid repeated freeze-thaw cycles of stock solutions.
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Table 3: Recommended Concentrations for Stock and
Working Solutions

Solution Recommended Concentration

Stock Solution 10 - 100 mg/mL

Working Concentration in Selective Media
1 - 10 µg/mL (typical starting range for Gram-

positive bacteria)

Experimental Protocols
Preparation of Penicillin K Stock Solution (100 mg/mL)
This protocol describes the preparation of a sterile, concentrated stock solution of Penicillin K.

Materials:

Penicillin V Potassium powder

Sterile, deionized, or distilled water

Sterile 15 mL or 50 mL conical tubes

0.22 µm syringe filter

Sterile syringes

Vortex mixer

Analytical balance and weigh boats

Procedure:

In a sterile environment (e.g., a laminar flow hood), accurately weigh 1 g of Penicillin V

Potassium powder.

Transfer the powder to a sterile 15 mL conical tube.

Add 10 mL of sterile water to the tube.
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Vortex thoroughly until the powder is completely dissolved. The solution should be clear.

Draw the solution into a sterile syringe and attach a 0.22 µm syringe filter.

Filter-sterilize the solution into a new sterile conical tube.

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 100 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Workflow for Penicillin K Stock Solution Preparation

Weigh Penicillin K Powder

Dissolve in Sterile Water

Filter-Sterilize (0.22 µm filter)

Aliquot into single-use tubes

Store at -20°C or -80°C
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Caption: Workflow for preparing a sterile stock solution of Penicillin K.
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Preparation of Selective Agar Plates with Penicillin K
This protocol details the preparation of agar plates containing Penicillin K for the selection of

resistant bacterial colonies.

Materials:

Luria-Bertani (LB) agar powder (or other suitable solid medium)

Distilled water

Autoclavable bottle or flask

Autoclave

50-55°C water bath

Sterile petri dishes

Penicillin K stock solution (from Protocol 5.1)

Procedure:

Prepare LB agar according to the manufacturer's instructions (typically 10 g tryptone, 5 g

yeast extract, 10 g NaCl, and 15 g agar per liter of distilled water).

Sterilize the agar by autoclaving at 121°C for 15-20 minutes.

After autoclaving, cool the agar in a 50-55°C water bath. This is critical to prevent heat

degradation of the Penicillin K.

Once the agar has cooled, aseptically add the appropriate volume of the Penicillin K stock

solution to achieve the desired final concentration (e.g., for a final concentration of 5 µg/mL

in 1 L of agar, add 50 µL of a 100 mg/mL stock solution).

Gently swirl the flask to ensure the antibiotic is evenly distributed.

Pour approximately 20-25 mL of the molten agar into each sterile petri dish.
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Allow the plates to solidify at room temperature.

Once solidified, store the plates inverted in a sealed bag at 4°C. Use within 1-2 weeks for

optimal antibiotic activity.

Use of Penicillin K in Selective Broth Culture
This protocol describes the use of Penicillin K in liquid culture to selectively grow resistant

bacterial strains.

Materials:

Luria-Bertani (LB) broth (or other suitable liquid medium)

Sterile culture tubes or flasks

Penicillin K stock solution (from Protocol 5.1)

Bacterial culture

Procedure:

Prepare sterile LB broth.

Just prior to inoculation, add the appropriate volume of the Penicillin K stock solution to the

broth to achieve the desired final working concentration.

Inoculate the broth with a single colony of the desired bacterial strain.

Incubate the culture at the optimal temperature and with appropriate aeration (e.g., shaking)

for the specific bacterial strain.

Troubleshooting and Considerations
No Growth of Resistant Strain:

The working concentration of Penicillin K may be too high. Perform a titration experiment

to determine the optimal selective concentration for your strain.
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The Penicillin K may have degraded. Ensure stock solutions are stored correctly and that

the agar was sufficiently cooled before adding the antibiotic.

Growth of Non-Resistant Strain:

The working concentration of Penicillin K may be too low.

The plates or broth may be old, leading to antibiotic degradation.

The inoculum may be too dense.

Stability in Culture: The stability of Penicillin K in liquid culture at 37°C is limited. For long-

term experiments, it may be necessary to replenish the antibiotic.

To cite this document: BenchChem. [Application Notes and Protocols: Penicillin K as a
Selective Agent in Culture Media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663152#using-penicillin-k-as-a-selective-agent-in-
culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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